Technical Monograph: 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine
Technical Monograph: 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine
The following technical guide is a comprehensive monograph on 1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine (CAS 790181-09-8) . This document is structured for researchers and medicinal chemists, focusing on the compound's utility as a privileged scaffold in drug discovery, specifically for kinase inhibition and the synthesis of fused heterocyclic systems.
CAS Registry Number: 790181-09-8 Chemical Formula: C₁₄H₁₉N₃ Molecular Weight: 229.32 g/mol [1][2]
Executive Summary
1,4-Dimethyl-3-phenyl-N-propyl-1H-pyrazol-5-amine is a highly functionalized 5-aminopyrazole derivative.[1] In medicinal chemistry, this chemotype serves as a critical "privileged structure"—a molecular framework capable of providing ligands for diverse biological targets. It is primarily utilized as:
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A Core Scaffold for Kinase Inhibitors: The 5-amino-pyrazole motif mimics the adenine ring of ATP, allowing it to bind to the hinge region of kinases such as p38 MAPK , Src , and CDK2 .
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A Precursor for Fused Heterocycles: It acts as a dinucleophile in the synthesis of pyrazolo[3,4-d]pyrimidines (bioisosteres of purines).
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A GPCR Ligand Template: N-alkylated aminopyrazoles have demonstrated affinity for receptors such as CRF1 (Corticotropin-Releasing Factor 1) and Cannabinoid (CB1/CB2) receptors.[1]
This guide details the physicochemical profile, synthetic pathways, and experimental protocols for utilizing this compound in high-throughput screening and lead optimization.
Physicochemical Profile
The compound exhibits lipophilic characteristics typical of CNS-active drugs or intracellular enzyme inhibitors.[1]
| Property | Value | Note |
| Appearance | Off-white to pale yellow solid | Crystalline form depends on recrystallization solvent.[1] |
| Molecular Weight | 229.32 Da | Fragment-like; suitable for FBDD (Fragment-Based Drug Discovery).[1] |
| LogP (Predicted) | ~3.2 - 3.5 | Moderate lipophilicity; good membrane permeability.[1] |
| H-Bond Donors | 1 (NH) | The secondary amine acts as a donor.[1] |
| H-Bond Acceptors | 2 (N of pyrazole) | The N2 nitrogen is a key acceptor in kinase hinge binding.[1] |
| Solubility | DMSO, Methanol, DCM | Low solubility in water; requires formulation (e.g., Tween-80) for biological assays. |
| pKa (Base) | ~4.5 - 5.5 | The 5-amino group is weakly basic due to conjugation with the pyrazole ring.[1] |
Synthetic Architecture
The synthesis of CAS 790181-09-8 requires precise regiocontrol to ensure the methyl group is installed at the N1 position rather than N2.[1] The subsequent N-alkylation of the exocyclic amine must be controlled to prevent over-alkylation to the tertiary amine.[1]
Retrosynthetic Analysis & Pathway
The most robust route involves the condensation of a
Step 1: Cyclocondensation (Regioselective)
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Precursors:
-Methyl-benzoylacetonitrile + Methylhydrazine.[1] -
Challenge: Methylhydrazine can attack either carbonyl or nitrile, leading to regioisomers (1-methyl vs. 2-methyl).[1] Using ethanol/reflux typically favors the thermodynamic 1-methyl product, but regiochemistry must be confirmed via NOESY NMR.
Step 2: Functionalization (N-Alkylation) [1]
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Method: Reductive amination with propionaldehyde and Sodium Triacetoxyborohydride (STAB) is preferred over direct alkylation with propyl bromide to avoid bis-alkylation.
Synthesis Workflow Visualization
The following diagram illustrates the critical path for synthesizing the core scaffold and its conversion into fused derivatives.
Figure 1: Synthetic workflow for CAS 790181-09-8 and its downstream application in fused heterocycle synthesis.
Pharmacology & Mechanism of Action
This compound is rarely a final drug but rather a pharmacophore . Its biological activity is defined by how it interacts with binding pockets.
Kinase Hinge Binding Mode
In many kinase inhibitors (e.g., p38 MAPK inhibitors), the pyrazole N2 acts as a hydrogen bond acceptor, and the exocyclic NH (from the N-propyl group) acts as a hydrogen bond donor.
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The "Gatekeeper" Interaction: The 3-phenyl group typically occupies the hydrophobic pocket adjacent to the gatekeeper residue (e.g., Thr, Met).
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Solvent Front: The N-propyl group points towards the solvent-exposed region, allowing for modifications to improve solubility without disrupting binding.[1]
Signal Transduction Pathway (p38 MAPK Context)
The following diagram depicts where a derivative of this scaffold would intervene in the inflammatory signaling cascade.
Figure 2: Mechanism of Action (MOA) showing competitive inhibition of p38 MAPK by pyrazole-based scaffolds.
Experimental Protocols
Synthesis of 1,4-Dimethyl-3-phenyl-1H-pyrazol-5-amine (Precursor)
Note: This protocol synthesizes the primary amine precursor before propylation.[1]
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Reagents:
-Methyl-benzoylacetonitrile (10 mmol), Methylhydrazine (12 mmol), Ethanol (20 mL). -
Procedure:
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Validation: ¹H NMR should show a singlet for N-Methyl (~3.6 ppm) and C-Methyl (~2.1 ppm).[1]
N-Propylation (Reductive Amination)
This method avoids the formation of the tertiary amine.[1]
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Reagents: Pyrazol-5-amine precursor (1.0 eq), Propionaldehyde (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (1.0 eq), DCM (Dichloromethane).
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Procedure:
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Yield: Typically 70–85%.
Analytical Quality Control (QC)
For drug development applications, the following purity criteria are mandatory:
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HPLC Purity: >98% (UV @ 254 nm).
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Residual Solvents: <5000 ppm (Ethanol/DCM) via Headspace GC.
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Identity: Mass Spectrometry (ESI+) must show [M+H]⁺ = 230.16.
Safety & Handling
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Hazard Class: Irritant (Skin/Eye). Potential sensitizer.
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Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The secondary amine is prone to oxidation over long periods.
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PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
References
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MDPI (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. (Overview of 5-aminopyrazole versatility in kinase inhibition).
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National Institutes of Health (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives.[1] (Detailed synthetic routes for fused systems).
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BenchChem. Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives. (General protocols for pyrazole functionalization).
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PubChem. Compound Summary: 3-Phenyl-1H-pyrazol-5-amine.[1] (Structural data for the parent scaffold).
